Cas no 1807093-38-4 (Methyl 2-(difluoromethyl)-3-iodo-5-methoxypyridine-4-carboxylate)

Methyl 2-(difluoromethyl)-3-iodo-5-methoxypyridine-4-carboxylate is a fluorinated pyridine derivative with a reactive iodo substituent, making it a versatile intermediate in organic synthesis. The difluoromethyl group enhances metabolic stability and lipophilicity, while the methoxy and ester functionalities provide additional sites for derivatization. The iodine atom facilitates cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling further structural modifications. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated heterocycles are valued for their bioactivity. Its well-defined reactivity profile and synthetic flexibility make it a valuable building block for developing novel bioactive molecules.
Methyl 2-(difluoromethyl)-3-iodo-5-methoxypyridine-4-carboxylate structure
1807093-38-4 structure
Product Name:Methyl 2-(difluoromethyl)-3-iodo-5-methoxypyridine-4-carboxylate
CAS No:1807093-38-4
MF:C9H8F2INO3
MW:343.06600189209
CID:4891443
Update Time:2025-06-28

Methyl 2-(difluoromethyl)-3-iodo-5-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(difluoromethyl)-3-iodo-5-methoxypyridine-4-carboxylate
    • Inchi: 1S/C9H8F2INO3/c1-15-4-3-13-7(8(10)11)6(12)5(4)9(14)16-2/h3,8H,1-2H3
    • InChI Key: OMRUGLWMAIYKBD-UHFFFAOYSA-N
    • SMILES: IC1C(C(F)F)=NC=C(C=1C(=O)OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 255
  • XLogP3: 2
  • Topological Polar Surface Area: 48.4

Methyl 2-(difluoromethyl)-3-iodo-5-methoxypyridine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029024995-250mg
Methyl 2-(difluoromethyl)-3-iodo-5-methoxypyridine-4-carboxylate
1807093-38-4 95%
250mg
$1,068.20 2022-03-31
Alichem
A029024995-500mg
Methyl 2-(difluoromethyl)-3-iodo-5-methoxypyridine-4-carboxylate
1807093-38-4 95%
500mg
$1,701.85 2022-03-31
Alichem
A029024995-1g
Methyl 2-(difluoromethyl)-3-iodo-5-methoxypyridine-4-carboxylate
1807093-38-4 95%
1g
$2,837.10 2022-03-31

Additional information on Methyl 2-(difluoromethyl)-3-iodo-5-methoxypyridine-4-carboxylate

Methyl 2-(difluoromethyl)-3-iodo-5-methoxypyridine-4-carboxylate: A Comprehensive Overview

The compound with CAS No. 1807093-38-4, commonly referred to as Methyl 2-(difluoromethyl)-3-iodo-5-methoxypyridine-4-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, an iodo group, and a methoxy group, along with a methyl ester at the 4-position. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and advanced material synthesis.

Recent studies have highlighted the importance of Methyl 2-(difluoromethyl)-3-iodo-5-methoxypyridine-4-carboxylate in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key biological pathways, particularly in the context of cancer treatment. The presence of the iodo group and the methoxy group contributes to its potential as a radiosensitizer, enhancing the effectiveness of radiation therapy in oncology. Additionally, the difluoromethyl group introduces unique electronic properties that can influence the molecule's interaction with biological targets, making it a promising candidate for further exploration in drug design.

In terms of synthesis, Methyl 2-(difluoromethyl)-3-iodo-5-methoxypyridine-4-carboxylate is typically prepared through multi-step organic reactions involving halogenation, substitution, and esterification processes. The synthesis pathway often involves the use of transition metal catalysts to facilitate key transformations, ensuring high yields and purity. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structure and purity of the final product.

From a materials science perspective, this compound has shown potential as a building block for advanced materials such as organic semiconductors and stimuli-responsive polymers. Its electronic properties, influenced by the electron-withdrawing groups like the methoxy and difluoromethyl substituents, make it suitable for applications in optoelectronics. Recent research has demonstrated its ability to form self-assembled monolayers with tailored electronic properties, opening new avenues for its use in nanotechnology.

Furthermore, Methyl 2-(difluoromethyl)-3-iodo-5-methoxypyridine-4-carboxylate has been investigated for its role in catalytic processes. Its structure allows for coordination with metal ions, making it a potential ligand in homogeneous catalysis. This property could be exploited in various industrial applications, including olefin polymerization and cross-coupling reactions.

In conclusion, Methyl 2-(difluoromethyl)-3-iodo-5-methoxypyridine-4-carboxylate (CAS No. 1807093-38-4) stands out as a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing modern science and technology.

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